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Compound of Interest

Compound Name: N,N-Dimethylamidino Urea

Cat. No.: B15572935

Application Notes and Protocols for N,N-
Dimethylamidino Urea

Disclaimer: A specific Safety Data Sheet (SDS) for N,N-Dimethylamidino Urea (CAS: 98026-
16-5) was not publicly available at the time of this writing. The following information is compiled
from data on structurally related compounds such as Urea and N,N-Dimethylurea and should
be used as a general guideline only. It is imperative to consult the supplier-specific SDS that
accompanies the product and to conduct a thorough risk assessment before handling this
chemical.

Introduction

N,N-Dimethylamidino Urea, also known as N-[(Dimethylamino)iminomethyl]Urea or Metformin
Hydroxy Analog 2, is a chemical compound used in research and development.[1][2] Due to the
lack of a specific safety data sheet, these application notes provide a conservative approach to
its safe handling and storage, drawing parallels from similar urea-based compounds.

Hazard Identification

While specific toxicological data for N,N-Dimethylamidino Urea is limited, related compounds
like N,N-Dimethylurea are considered hazardous in case of eye contact (irritant) and inhalation.
[3] It is prudent to treat N,N-Dimethylamidino Urea with similar caution. When heated to
decomposition, it may emit toxic fumes of nitrogen oxides.[4]
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Potential Hazards:
e May cause eye, skin, and respiratory tract irritation.
o Toxic fumes may be released upon decomposition by heat.

Physical and Chemical Properties

A summary of the known physical and chemical properties of N,N-Dimethylamidino Urea and
related compounds is presented in the table below for easy comparison.

N,N-
Property Dimethylamidino N,N-Dimethylurea Urea

Urea
Molecular Formula C4H10N40I[5] C3H8N20[4] CH4N20[4]
Molecular Weight 130.15 g/mol [5] 88.11 g/mol [4] 60.06 g/mol

) ) ) White crystals or
Appearance Solid (presumed) White Solid[4]
pellets[4]

Melting Point Data not available 101 - 105 °C[4] 132-135 °C
Boiling Point Data not available 268 - 270 °C[4] Decomposes
Solubility Data not available Water soluble[6] Highly soluble in water

Safe Handling and Storage Protocols

A comprehensive approach to personal protection is crucial.
o Eye Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).

» Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
dust or aerosols are generated, a NIOSH-approved respirator is recommended.
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e Preparation: Read and understand the supplier's SDS before use. Ensure a safety shower
and eyewash station are readily accessible.

» Dispensing: Handle in a chemical fume hood to avoid inhalation of dust or vapors. Avoid
creating dust.

o General Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in
the laboratory.

Proper storage is essential to maintain the integrity of the compound and ensure safety.

o Container: Keep the container tightly closed.[7]

e Environment: Store in a cool, dry, and well-ventilated place.[7]

e Incompatibilities: Store away from strong oxidizing agents and sources of heat or ignition.

Experimental Protocols

The following is a general protocol for the safe use of N,N-Dimethylamidino Urea in a
laboratory setting.

¢ Risk Assessment: Before any new experiment, conduct a risk assessment specific to the
planned procedure.

¢ Pre-Experiment Checklist:

o Confirm availability and functionality of all required PPE.

o Ensure the chemical fume hood is operational.

o Verify the location of the nearest eyewash station and safety shower.
e Handling and Use:

o Weigh and handle the solid compound within a chemical fume hood.

o If making a solution, add the solid slowly to the solvent to avoid splashing.
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o Waste Disposal: Dispose of waste according to institutional and local regulations. Do not
dispose of down the drain.

e Spill Response:

o In case of a small spill, carefully sweep up the solid material, avoiding dust generation,
and place it in a sealed container for disposal.

o For larger spills, evacuate the area and follow institutional emergency procedures.

Visual Workflow for Safe Handling and Storage
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Workflow for Safe Handling and Storage of N,N-Dimethylamidino Urea
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Caption: Safe Handling and Storage Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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